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Compound of Interest

Compound Name: 2-Heptene

Cat. No.: B165337 Get Quote

For laboratory researchers, scientists, and drug development professionals, the safe handling

of chemical reagents is paramount. This guide provides essential, immediate safety and

logistical information for the proper use of 2-Heptene, including comprehensive personal

protective equipment (PPE) protocols, step-by-step operational plans, and compliant disposal

procedures.

Physicochemical and Hazard Data
A summary of key quantitative data for 2-Heptene is provided below for easy reference.

Understanding these properties is the first step in a safe operational workflow.
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Property Value

Molecular Formula C₇H₁₄

Molecular Weight 98.19 g/mol

Appearance Colorless, volatile liquid

Boiling Point 95-98°C

Melting Point Approximately -127°C

Specific Gravity 0.701 (water = 1)

Vapor Pressure 87.757 mmHg @ 37.7°C

Lower Explosive Limit 1.0%

Solubility
Sparingly soluble in water; soluble in organic

solvents like ethanol and ether

Note: Some properties may vary slightly depending on the specific isomer (cis- or trans-).

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to mitigate the risks associated with handling 2-
Heptene, which is a highly flammable liquid and can cause skin, eye, and respiratory irritation.

[1][2]
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PPE Category Specification

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[3] A face shield may be

necessary for splash hazards.

Skin Protection

Chemical-resistant gloves (e.g., PVC) must be

worn and inspected before use.[4] Flame-

retardant and antistatic protective clothing,

including overalls and a PVC apron, is

recommended.[3][4][5]

Respiratory Protection

For operations where exposure limits may be

exceeded or if irritation is experienced, a full-

face respirator with a Type A filter or a self-

contained breathing apparatus (SCBA) should

be used.[2][4]

Footwear
For large-scale or continuous use, non-sparking

safety footwear is recommended.[4]

Note: Some plastic PPE (gloves, aprons) may generate static electricity and are not

recommended for certain applications.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and

environmental compliance.

Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3] For flammable

liquids, the ventilation system should be explosion-resistant.[4]

Ensure that an emergency eyewash station and safety shower are readily accessible.[6]
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Remove all potential ignition sources from the handling area, including open flames,

sparks, and hot surfaces.[7] Prohibit smoking in the vicinity.[6]

Chemical Transfer:

Ground and bond all metal containers and receiving equipment to prevent the buildup of

static electricity, which can ignite vapors.[3][7]

Use non-sparking tools for all operations.[3]

Avoid splash filling by ensuring the fill pipe is submerged.[4] Do not use compressed air for

filling or transferring.[4]

During the Procedure:

Avoid all personal contact with the chemical, including inhalation of vapors.[4]

Keep the container tightly closed when not in use.[3]

If clothing becomes wet with 2-Heptene, remove it immediately and flush the affected skin

with water.[3][4]

Storage:

Store 2-Heptene in a cool, dry, well-ventilated, and flame-proof area.[3][4]

Keep containers tightly closed and store them away from heat, ignition sources, and

incompatible materials such as oxidizing agents (e.g., nitrates, peroxides).[4][6]

Disposal Plan
2-Heptene and its containers must be treated as hazardous waste.[4]

Waste Collection:

Collect waste 2-Heptene in a suitable, labeled, and closed container. Do not mix with

other waste streams.
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Contaminated materials (e.g., absorbent pads, used PPE) should also be collected in a

sealed container for disposal.

Disposal Procedure:

All waste must be handled and disposed of in accordance with local, state, and federal

regulations.[4]

Consult with your institution's environmental health and safety (EHS) office or a licensed

waste disposal company to arrange for proper disposal.[7]

Do not allow 2-Heptene or its wash water to enter drains or waterways, as it is very toxic

to aquatic life.[4][7]

Emergency Response Workflow: Chemical Spill
In the event of a 2-Heptene spill, a clear and immediate response is crucial to ensure

personnel safety and minimize environmental contamination. The following workflow outlines

the necessary steps.
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Immediate Actions

Assess & Prepare

Containment & Cleanup

Final Steps

Evacuate Immediate Area & Move Upwind

Alert Colleagues & Emergency Responders

If spill is large

Remove All Ignition Sources

Assess Spill Size (Minor vs. Major)

Don Appropriate PPE

Contain Spill with Absorbent Material

Clean Up with Non-Sparking Tools

Collect Waste in Sealed Container

Decontaminate Area

Dispose of Waste as Hazardous

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Heptene chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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